Cas no 5531-98-6 (Atherosperminine)

• Product Name: Atherosperminine
• CAS No: 5531-98-6
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• CID: 368504
• PubChem ID: 96918
• Update Time: 2025-04-19

Atherosperminine Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthreneethanamine,3,4-dimethoxy-N,N-dimethyl-
• Atherosperminine
• [2-(3,4-Dimethoxy-[1]phenanthryl)-aethyl]-dimethyl-amin
• [2-(3,4-dimethoxy-[1]phenanthryl)-ethyl]-dimethyl-amine
• 1-[2-(N,N-dimethylaminoethyl)]-3,4-dimethoxyphenanthrene
• 3,4-Dimethoxy-N,N-dimethyl-1-phenanthreneethanamine
• atherospermine
• N,N-Dimethyl-3,4-dimethoxyphenanthrene-1-ethanamine
• O-methylargentinine
• phenanthrenes atherosperminine
• 2-(3,4-dimethoxyphenanthren-1-yl)-N,N-dimethylethanamine
• 1-Phenanthreneethanamine, 3,4-dimethoxy-N,N-dimethyl-
• NSC93678
• BDBM50187683
• 1-Dimethylaminoethyl-3,4-dimethoxyphenanthrene
• 3,4-Dimethoxy-1-(dimethylaminoathyl)-phenanthren
• 3,4-Dimethoxy-N,N-dimethyl-1-phenanthreneethanamine, 9CI
• [2-(3,4-DIMETHOXYPHENANTHREN-1-YL)ETHYL]DIMETHYLAMINE
• 2-(3
• CHEMBL1186488
• HY-N7648
• 5531-98-6
• NSC 93678
• CS-0134967
• 2-(3,4-Dimethoxyphenanthren-1-yl)-N,N-dimethylethan-1-amine
• QV2JRL6MCM
• FS-7206
• DTXSID30970641
• UNII-QV2JRL6MCM
• CHEBI:174220
• AKOS040761386
• NSC-93678
• (2-(3,4-dimethoxyphenanthren-1-yl)ethyl)dimethylamine
• G71491

• Inchi： 1S/C20H23NO2/c1-21(2)12-11-15-13-18(22-3)20(23-4)19-16-8-6-5-7-14(16)9-10-17(15)19/h5-10,13H,11-12H2,1-4H3
• InChI Key： UZZFAUDNCIFFPM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CCN(C)C)=C2C=CC3C=CC=CC=3C2=1)OC

Computed Properties

• Exact Mass: 309.17300
• Monoisotopic Mass: 309.172878976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 309.4
• XLogP3: 4.7
• Topological Polar Surface Area: 21.7

Experimental Properties

• Color/Form: Powder
• Density: 1.109
• Melting Point: 199-200°C
• Boiling Point: 466.1°Cat760mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.619
• PSA: 21.70000
• LogP: 4.11430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines 6,6a-secoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines